N-[1,2,4]triazolo[1,5-a]pyridin-8-ylcyclopropanecarboxamide
Overview
Description
“N-[1,2,4]triazolo[1,5-a]pyridin-8-ylcyclopropanecarboxamide” is a synthetic compound that belongs to the [1,2,4]triazolo[1,5-a]pyridine family . This family of compounds has found wide application in drug design .
Synthesis Analysis
The synthesis of [1,2,4]triazolo[1,5-a]pyridines involves various methods, classified according to the types of reagents used . A common approach to constructing the [1,2,4]triazolo[1,5-a]pyridine skeleton is the oxidative cyclization of N-(2-pyridyl)amidines . Oxidizers such as NaOCl, Pb(OAc)4, or MnO2, as well as more environmentally friendly PIFA (PhI(OCOCF3)2) and I2/KI, are used for this purpose .Scientific Research Applications
Synthesis and Chemical Properties
- General Synthesis : A method for synthesizing [1,2,4]Triazolo[1,5-a]pyridines, including those without substituents at the 2-position, has been developed. This involves cyclizing N-(pyrid-2-yl)formamidoximes under mild conditions, enabling the preparation of triazoles substituted at any position on the pyridine ring (Huntsman & Balsells, 2005).
- Oxidative N-N Bond Formation : A metal-free synthesis of 1,2,4-triazolo[1,5-a]pyridines from N-(pyridin-2-yl)benzimidamides has been achieved through phenyliodine bis(trifluoroacetate)-mediated intramolecular annulation. This novel strategy enables direct oxidative N-N bond formation (Zheng et al., 2014).
Biological Activity and Applications
- Antibacterial and Antifungal Activities : New heterocyclic compounds incorporating the [1,2,4]triazolo[1,5-a]pyridine moiety have shown significant antibacterial and antifungal properties against various pathogens (Patel & Patel, 2015).
- Antimicrobial Activity : Synthesized compounds with 1,2,4-triazolo[1,5-a]pyridine linked to a chromone moiety demonstrated potent antimicrobial activity in vitro (Ali & Ibrahim, 2010).
- Cardiovascular Agents : Some 1,2,4-triazolo[1,5-a]pyrimidines fused to various heterocyclic systems have shown promising coronary vasodilating and antihypertensive activities, suggesting potential as cardiovascular agents (Sato et al., 1980).
- Herbicidal Activity : Certain N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds have exhibited excellent herbicidal activity at low application rates, offering potential in agriculture (Moran, 2003).
- Insecticidal Agents : Derivatives with the 1,2,4-triazolo[1,5-a]pyrimidine structure have been investigated as potential insecticidal agents, particularly against the cotton leafworm (Soliman et al., 2020).
Properties
IUPAC Name |
N-([1,2,4]triazolo[1,5-a]pyridin-8-yl)cyclopropanecarboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4O/c15-10(7-3-4-7)13-8-2-1-5-14-9(8)11-6-12-14/h1-2,5-7H,3-4H2,(H,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWLDVHDWVRFPEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NC2=CC=CN3C2=NC=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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